Cas no 712-25-4 (1,3,6-Ethanylylidenecyclobut[cd]indene-2,8(1H)-dione,octahydro-)

• Product Name: 1,3,6-Ethanylylidenecyclobut[cd]indene-2,8(1H)-dione,octahydro-
• CAS No: 712-25-4
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• CID: 575439
• PubChem ID: 136556
• Update Time: 2025-04-19

1,3,6-Ethanylylidenecyclobut[cd]indene-2,8(1H)-dione,octahydro- Chemical and Physical Properties

Names and Identifiers

• 1,3,6-Ethanylylidenecyclobut[cd]indene-2,8(1H)-dione,octahydro-
• AC1L38RY
• NSC177462
• Octahydro-1,3,6-ethanylylidenecyclobuta [cd] indene-2,8(1H)-dione
• Octahydro-1,3,6-ethanylylidenecyclobuta(cd)indene-2,8(1H)-dione
• Pentacyclo[6,4,0,02,7,03,11,06,10]dodecan-9,12-dion
• Pentacyclo< 6,4,0,02,7,03,11,06,10> dodecan-9,12-dion
• Pentacyclo< 6.2.2.02,7.04,10.05,9> dodecan-3,6-dion
• Pentacyclo< 6.4.0.02,7.03,11.06,10> dodecane-9,12-dione
• octahydro-3,6,1-(ethane[1,1,2]triyl)cyclobuta[cd]indene-2,8(1H)-dione
• 712-25-4
• NSC 177462
• DTXSID90991514
• NSC-177462
• pentacyclo[6.4.0.02,7.03,11.06,10]dodecan-9,12-dione
• 1,3,6-ethanylylidenecyclobut[cd]indene-2,8(1H)-dione, octahydro-
• QKFUKYWULIYZFN-UHFFFAOYSA-N

• Inchi： 1S/C12H12O2/c13-11-7-3-1-2-4-6-5(3)9(11)10(6)12(14)8(4)7/h3-10H,1-2H2
• InChI Key： QKFUKYWULIYZFN-UHFFFAOYSA-N
• SMILES： O=C1C2C3C(C4C1C1C2CCC3C14)=O

Computed Properties

• Exact Mass: 188.08400
• Monoisotopic Mass: 188.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Density: 1.448
• Boiling Point: 352.7°C at 760 mmHg
• Flash Point: 132.3°C
• Refractive Index: 1.657
• PSA: 34.14000
• LogP: 0.90240